4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95%
Overview
Description
4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% (4-EPNB) is a nitrobenzoic acid derivative that has been used in various scientific research applications. It has a melting point of 121-123°C and a boiling point of 242-244°C. It is an organic compound that is widely used in the synthesis of various compounds, such as drugs, dyes, and fragrances. 4-EPNB is also used as a reagent for the preparation of amines, aldehydes, and other compounds.
Mechanism of Action
The mechanism of action of 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% is not fully understood. However, it is believed that the nitro group of 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% is responsible for its reactivity. The nitro group can undergo nucleophilic substitution reactions with various compounds, such as amines, aldehydes, and other compounds. Additionally, the nitro group can be reduced to the corresponding amine, which can then react with other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% have not been extensively studied. However, it is known that 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% has an antioxidant effect, which may be beneficial in the prevention of certain diseases. Additionally, 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% has been shown to have antimicrobial and antifungal activity.
Advantages and Limitations for Lab Experiments
4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively stable compound and can be synthesized easily. Additionally, it is non-toxic and has a relatively low cost. However, 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% is not very soluble in water, which can limit its use in some experiments.
Future Directions
There are several potential future directions for the use of 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95%. It could be used in the synthesis of more complex compounds, such as drugs and dyes. Additionally, it could be used in the development of new catalysts and polymers. Furthermore, it could be used in the development of new pharmaceuticals and agrochemicals. Finally, further research could be done to explore the biochemical and physiological effects of 4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95%.
Synthesis Methods
4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% can be synthesized from the reaction of 3-ethoxyphenol and nitrobenzene in the presence of sulfuric acid. The reaction is carried out at a temperature of 80-90°C and the reaction time is approximately 4 hours. The product is then purified by recrystallization from ethyl acetate and then dried.
Scientific Research Applications
4-(3-Ethoxyphenyl)-2-nitrobenzoic acid, 95% is used in various scientific research applications. It is used in the synthesis of drugs and dyes, as well as for the preparation of amines, aldehydes, and other compounds. It is also used in the synthesis of fluorescent dyes and in the preparation of organic catalysts. Additionally, it is used in the synthesis of polymers, as well as in the preparation of pharmaceuticals, agrochemicals, and other compounds.
properties
IUPAC Name |
4-(3-ethoxyphenyl)-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO5/c1-2-21-12-5-3-4-10(8-12)11-6-7-13(15(17)18)14(9-11)16(19)20/h3-9H,2H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGLASTZBKRAIPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690037 |
Source
|
| Record name | 3'-Ethoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261966-50-0 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-ethoxy-3-nitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261966-50-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Ethoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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